Cas no 65738-41-2 (3,7-Nonanedione, 2,4,4,6,8-pentamethyl-)

65738-41-2 structure
Product name:3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
3,7-Nonanedione, 2,4,4,6,8-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID70470615
- 3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
- DTXCID40421432
- 65738-41-2
- SCHEMBL19733849
-
- Inchi: InChI=1S/C14H26O2/c1-9(2)12(15)11(5)8-14(6,7)13(16)10(3)4/h9-11H,8H2,1-7H3
- InChI Key: UGSTVYPETWXHMH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 226.193280068Da
- Monoisotopic Mass: 226.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 3.5
3,7-Nonanedione, 2,4,4,6,8-pentamethyl- Related Literature
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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